Cas no 1190310-21-4 (3-BroMo-4-cyano-6-azaindole)

• Product Name: 3-BroMo-4-cyano-6-azaindole
• CAS No: 1190310-21-4
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 4562008
• PubChem ID: 53412553
• Update Time: 2025-05-24

3-BroMo-4-cyano-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-4-cyano-6-azaindole
• 3-Bromo-1H-pyrrolo[2,3-c]pyridine-4-carbonitrile
• 1H-Pyrrolo[2,3-c]pyridine-4-carbonitrile, 3-bromo-
• DTXSID001235965
• 1190310-21-4
• F98171

• Inchi： 1S/C8H4BrN3/c9-6-3-12-7-4-11-2-5(1-10)8(6)7/h2-4,12H
• InChI Key： JPYHIKVSUAECOO-UHFFFAOYSA-N
• SMILES： C1=NC=C(C#N)C2C(Br)=CNC1=2

Computed Properties

• Exact Mass: 220.95886g/mol
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-BroMo-4-cyano-6-azaindole

3-Bromo-4-cyano-6-azaindole: A Comprehensive Overview

3-Bromo-4-cyano-6-azaindole, also known by its CAS number 1190310-21-4, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its indole-like structure, which is a bicyclic system consisting of a benzene ring fused to a pyrrole ring. The presence of substituents such as bromine and cyano groups at specific positions imparts unique chemical and biological properties to the molecule.

The synthesis of 3-bromo-4-cyano-6-azaindole involves a series of carefully designed reactions, often leveraging the principles of organic synthesis. Recent advancements in this area have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These methods not only improve efficiency but also reduce the environmental footprint associated with traditional synthetic routes.

3-Bromo-4-cyano-6-azaindole has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. The indole core is well-known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The bromine and cyano substituents further modulate the electronic and steric properties of the molecule, making it suitable for targeting specific biological pathways. Recent studies have highlighted its potential in anti-cancer drug discovery, where it has shown promising activity against several cancer cell lines.

In addition to its pharmacological applications, 3-bromo-4-cyano-6-azaindole has also found utility in materials science. Its aromaticity and heteroatom content make it a candidate for applications in organic electronics, such as in the development of conductive polymers or optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its role in enhancing the performance of organic solar cells.

The toxicity profile of 3-bromo-4-cyano-6-azaindole has been a subject of recent interest, particularly as it pertains to environmental safety. Studies have shown that while the compound exhibits potent biological activity, its environmental impact is relatively low under standard conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3-bromo-4-cyano-6-azaindole, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across drug discovery, materials science, and environmental chemistry, underscoring its importance as a multifaceted compound. As research progresses, new insights into its potential uses are expected to emerge, solidifying its role in advancing scientific innovation.